4-Acetamido-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)benzamide

• IUPAC Name: 4-acetamido-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)benzamide
• InChI: InChI=1S/C16H14N4O3/c1-9(21)17-11-4-2-10(3-5-11)15(22)18-12-6-7-13-14(8-12)20-16(23)19-13/h2-8H,1H3,(H,17,21)(H,18,22)(H2,19,20,23)
• InChI Key: IZAGNTPWJNSIBV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)NC(=O)N3
• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol

Description

4-Acetamido-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)benzamide, commonly known as ABI, is a synthetic compound that has gained significant attention in scientific research. It belongs to the class of benzimidazole derivatives and has various applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of ABI is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins that are involved in various cellular processes. In cancer cells, ABI has been shown to inhibit the activity of histone deacetylases, which leads to the activation of tumor suppressor genes and the induction of apoptosis. In infectious diseases, ABI has been shown to disrupt the cell membrane of microorganisms, leading to their death. In neurological disorders, ABI has been shown to modulate the activity of neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects:
ABI has been found to have various biochemical and physiological effects, depending on the disease and the dosage used. In cancer cells, ABI has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In infectious diseases, ABI has been shown to disrupt the cell membrane of microorganisms, leading to their death. In neurological disorders, ABI has been shown to modulate the activity of neurotransmitters, leading to the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ABI in lab experiments is its relatively simple synthesis method, which makes it easily accessible for researchers. Additionally, ABI has been shown to exhibit potent therapeutic potential in various diseases, making it a promising candidate for further research. However, one of the limitations of using ABI is its potential toxicity, which needs to be carefully monitored in lab experiments.

Future Directions

There are several future directions for the research of ABI. Firstly, further studies are needed to fully understand the mechanism of action of ABI in various diseases. Secondly, more research is needed to determine the optimal dosage and administration route for ABI in different diseases. Thirdly, the potential toxicity of ABI needs to be further explored to ensure its safety for clinical use. Finally, more research is needed to develop novel derivatives of ABI with improved therapeutic potential and reduced toxicity.
Conclusion:
In conclusion, 4-Acetamido-N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)benzamide, commonly known as ABI, is a synthetic compound that has gained significant attention in scientific research. It has various applications in the field of medicinal chemistry, including cancer, infectious diseases, and neurological disorders. The synthesis method of ABI is relatively simple, and it exhibits potent therapeutic potential in various diseases. However, its potential toxicity needs to be carefully monitored in lab experiments. There are several future directions for the research of ABI, including further studies on its mechanism of action, optimal dosage, and administration route, potential toxicity, and development of novel derivatives.

Synthesis Methods

The synthesis of ABI involves the condensation of 2-aminobenzamide with 2-bromoacetanilide in the presence of a base such as potassium carbonate. The resulting product is then subjected to a cyclization reaction using a catalyst, which leads to the formation of ABI. The overall synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

ABI has been extensively studied for its therapeutic potential in various diseases, including cancer, infectious diseases, and neurological disorders. It has been shown to exhibit potent antitumor activity by inhibiting the growth and proliferation of cancer cells. Additionally, ABI has been found to possess antimicrobial properties, making it a potential candidate for the treatment of infectious diseases. In neurological disorders, ABI has been shown to modulate the activity of certain neurotransmitters, leading to its potential use in the treatment of diseases such as Alzheimer's and Parkinson's.